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Compound of Interest

Compound Name: Nona-1,8-dien-5-one

Cat. No.: B3178740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available technical data

for Nona-1,8-dien-5-one (CAS Number: 74912-33-7). It is important to note that while this

compound is commercially available, publicly accessible, in-depth research on its specific

biological activities, mechanisms of action, and detailed experimental protocols is limited. The

information presented herein is based on available chemical data and the general properties of

the broader class of divinyl ketones.

Executive Summary
Nona-1,8-dien-5-one is a chemical compound belonging to the class of divinyl ketones. This

guide summarizes its known chemical and physical properties and provides a general context

for its potential reactivity and biological significance based on related structures. Due to the

scarcity of specific research on this molecule, this document also includes generalized

experimental protocols and conceptual workflows that are applicable to the study of divinyl

ketones, which can serve as a starting point for researchers interested in investigating this

specific compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of Nona-1,8-dien-5-one are summarized in

the table below. This data is compiled from various chemical supplier databases and public

chemical information repositories.[1][2][3][4]
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Property Value

CAS Number 74912-33-7

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

IUPAC Name Nona-1,8-dien-5-one

Synonyms 1,8-Nonadien-5-one

Appearance Not specified (likely a liquid)

SMILES C=CCCC(=O)CCC=C

InChI
InChI=1S/C9H14O/c1-3-5-7-9(10)8-6-4-2/h3-

4H,1-2,5-8H2

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of nona-1,8-dien-5-one is not

readily available in published literature, a general approach for the synthesis of symmetric

divinyl ketones can be extrapolated from established organic chemistry methods. One common

method involves the acylation of an organometallic reagent with an acid chloride, followed by

elimination reactions to introduce the double bonds.

Representative Experimental Protocol: Synthesis of a
Symmetric Divinyl Ketone
The following is a generalized protocol and should be adapted and optimized for the specific

synthesis of nona-1,8-dien-5-one.

Objective: To synthesize a symmetric divinyl ketone.

Materials:

Appropriate vinyl organometallic reagent (e.g., vinylmagnesium bromide)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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An appropriate acid chloride (e.g., glutaryl chloride for a related structure)

Dry ice/acetone bath

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for anhydrous reactions

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a

nitrogen inlet, and a magnetic stirrer.

Charge the flask with the vinyl organometallic reagent in an anhydrous ether or THF under a

nitrogen atmosphere.

Cool the flask to -78 °C using a dry ice/acetone bath.

Dissolve the acid chloride in anhydrous ether or THF and add it to the dropping funnel.

Add the acid chloride solution dropwise to the stirred organometallic reagent at -78 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours.

Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3x).

Combine the organic layers and wash with brine, then dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the solvent in vacuo to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain the pure divinyl

ketone.
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Chemical Reactivity and the Nazarov Cyclization
Divinyl ketones are notable for their participation in the Nazarov cyclization, a 4π-

electrocyclization reaction that forms cyclopentenones.[5] This reaction is typically catalyzed by

a Lewis acid or a Brønsted acid.[5] The general mechanism involves the formation of a

pentadienyl cation, which then undergoes a conrotatory electrocyclization to form an oxyallyl

cation, followed by elimination to yield the cyclopentenone product.[5]

Nazarov Cyclization of a Divinyl Ketone

Divinyl Ketone
Pentadienyl Cation+ Lewis Acid

Lewis Acid (e.g., FeCl3)

4π Electrocyclization
(Conrotatory) Oxyallyl Cation Elimination of H+ Cyclopentenone

Click to download full resolution via product page

Caption: Generalized mechanism of the Nazarov cyclization.

Potential Biological Significance and Applications
While no specific biological activities have been reported for nona-1,8-dien-5-one, the α,β-

unsaturated ketone moiety is a well-known pharmacophore present in many biologically active

compounds. Research on various α,β-unsaturated ketones has demonstrated a wide range of

activities, including:

Antiviral Activity: Certain bis(arylidene) piperidones containing the α,β-unsaturated ketone

framework have shown potential as antiviral agents.[1]

Antifungal Activity: Chalcones, which are aromatic ketones with an enone linkage, have been

investigated for their antifungal properties against various strains of Candida albicans.[3][6]

Antileishmanial Activity: A library of α,β-unsaturated ketones has been screened for activity

against Leishmania major, with several compounds showing high efficacy.[2][7]
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Antitumor Activity: The α,β-unsaturated ketone structural motif is considered essential for the

antitumor activity in certain classes of compounds, such as (E)-3,5-bis(benzylidene)-4-

piperidones.[1]

The biological activity of these compounds is often attributed to their ability to act as Michael

acceptors, allowing them to form covalent bonds with nucleophilic residues (such as cysteine)

in proteins. This can lead to the inhibition of enzyme function and the disruption of cellular

signaling pathways.

Hypothetical Experimental Workflow for Biological
Screening
For researchers interested in exploring the biological potential of nona-1,8-dien-5-one, a

general workflow for initial screening is proposed below. This workflow is conceptual and would

require adaptation to specific assays and research questions.
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Nona-1,8-dien-5-one
(CAS: 74912-33-7)

Purity and Identity Confirmation
(NMR, MS, HPLC)

Solubility and Stability Testing

Initial Cytotoxicity Screening
(e.g., MTT assay on various cell lines)

Antimicrobial Screening
(Antibacterial, Antifungal Assays)

Antiviral Screening
(Plaque reduction assays)

Hit Identification and Dose-Response Analysis

Mechanism of Action Studies
(Enzyme inhibition, target identification)

Active?

Lead Optimization
(Structure-Activity Relationship Studies)

Candidate for Further Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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